Cas no 1506533-11-4 (3-bromo-2-(propan-2-yl)pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-2-(propan-2-yl)pyrazolo1,5-apyrimidine
• CAS No: 1506533-11-4
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 5698823
• PubChem ID: 83672111
• Update Time: 2025-05-24

3-bromo-2-(propan-2-yl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1130533
• 1506533-11-4
• 3-Bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-2-(1-methylethyl)-
• 3-bromo-2-(propan-2-yl)pyrazolo1,5-apyrimidine

• Inchi： 1S/C9H10BrN3/c1-6(2)8-7(10)9-11-4-3-5-13(9)12-8/h3-6H,1-2H3
• InChI Key： YWZBUVDSBNWWNE-UHFFFAOYSA-N
• SMILES： BrC1=C2N=CC=CN2N=C1C(C)C

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• pka: -1.03±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-bromo-2-(propan-2-yl)pyrazolo1,5-apyrimidine

3-Bromo-2-(Propan-2-yl)Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 3-bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine, identified by the CAS number CAS No. 1506533-11-4, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug design and material science. The structure of this compound features a pyrazolo[1,5-a]pyrimidine core with a bromine atom at position 3 and an isopropyl group at position 2, making it a unique derivative within this class.

Recent studies have highlighted the importance of pyrazolopyrimidines in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have demonstrated that 3-bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a promising candidate for the development of anti-cancer therapies. Additionally, the bromine substituent at position 3 enhances the compound's stability and bioavailability, further bolstering its potential as a drug lead.

In terms of synthesis, the preparation of 3-bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the formation of the pyrazolo[1,5-a]pyrimidine core. This is followed by bromination and alkylation steps to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, reflecting advancements in modern synthetic methodologies.

The structural uniqueness of CAS No. 1506533-11-4 also lends itself to applications beyond pharmacology. For example, its aromaticity and heteroatom content make it a suitable candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing novel materials with tailored electronic properties, such as organic semiconductors and light-emitting diodes (LEDs). These applications underscore the versatility of this compound across diverse scientific disciplines.

From an environmental perspective, understanding the fate and transport of 3-bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices in its production and use.

In conclusion, 3-bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine, or CAS No. 1506533-11-4, stands as a remarkable example of how structural diversity can be harnessed to create compounds with multifaceted applications. Its role in drug discovery, material science, and environmental studies highlights its significance in contemporary chemical research. As scientific advancements continue to unfold, this compound is poised to contribute even more to our understanding of molecular design and functionality.